Cas no 80173-35-9 (Uridine,5-[(1E)-2-cyanoethenyl]-2'-deoxy- (9CI))

Uridine,5-[(1E)-2-cyanoethenyl]-2'-deoxy- (9CI) structure
80173-35-9 structure
Product Name:Uridine,5-[(1E)-2-cyanoethenyl]-2'-deoxy- (9CI)
CAS No:80173-35-9
MF:C12H13N3O5
MW:279.248722791672
CID:726539
PubChem ID:6439557
Update Time:2025-04-19

Uridine,5-[(1E)-2-cyanoethenyl]-2'-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,5-[(1E)-2-cyanoethenyl]-2'-deoxy- (9CI)
    • (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]prop-2-enenitrile
    • 5-(2-cyanovinyl)-2'-deoxyuridine
    • 5-Cnv-DU
    • SCHEMBL9705759
    • 80173-35-9
    • 2,4(1H,3H)-Pyrimidinedione, 5-[(E)-2-cyanoethenyl]-1-(2-deoxy-b-D-erythro-pentofuranosyl)-
    • USIRYNCTCFVRQR-HFVMFMDWSA-N
    • Uridine, 5-(2-cyanoethenyl)-2'-deoxy-, (E)-
    • (E)-5-(2-cyanoethenyl) deoxyuridine
    • 2'-Deoxy-5-(2-cyanovinyl)uridine
    • (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2,4-dioxo-pyrimidin-5-yl]prop-2-enenitrile
    • SCHEMBL1172148
    • (E)-3-[4-Hydroxy-1-((2R,4S,5R)-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-2-oxo-1,2-dihydro-pyrimidin-5-yl]-acrylonitrile
    • (E)-3-[4-hydroxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-5-yl]prop-2-enenitrile
    • CHEMBL214700
    • (E)-5-(2-Cyanovinyl)-durd
    • Inchi: 1S/C12H13N3O5/c13-3-1-2-7-5-15(12(19)14-11(7)18)10-4-8(17)9(6-16)20-10/h1-2,5,8-10,16-17H,4,6H2,(H,14,18,19)/b2-1+/t8-,9+,10+/m0/s1
    • InChI Key: USIRYNCTCFVRQR-HFVMFMDWSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(/C=C/C#N)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 279.08552052g/mol
  • Monoisotopic Mass: 279.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 123Ų
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